BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of n-
DODECYL-beta-D-MALTOSIDE

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: n-DODECYL-beta-D-MALTOSIDE

Cat. No.: B1670864

An In-depth Technical Guide to n-Dodecyl-B-D-maltoside (DDM)

Introduction

n-Dodecyl-B-D-maltoside, commonly abbreviated as DDM, is a non-ionic detergent widely
utilized in biochemical and structural biology research.[1][2] Its molecular structure consists of a
hydrophilic maltose head group and a hydrophobic twelve-carbon alkyl chain.[1][2][3] This
amphipathic nature makes it highly effective at disrupting lipid bilayers and solubilizing
membrane proteins while preserving their native conformation and activity, a crucial aspect for
structural and functional studies.[1][4][5] DDM is considered a gentle detergent, superior to
many ionic detergents that can cause protein denaturation.[1][2] Its low critical micelle
concentration (CMC) allows for effective solubilization at low detergent concentrations.[1]

Physical and Chemical Properties

The physical and chemical characteristics of n-Dodecyl-B-D-maltoside are summarized below.
These properties are critical for its application in laboratory settings, particularly for the study of
membrane proteins.

Physical Properties

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1670864?utm_src=pdf-interest
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-detergent-n-dodecyl-beta-d-maltoside-for-protein-research-uo
https://www.goldbio.com/products/n-dodecyl-b-d-maltoside-ddm
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-detergent-n-dodecyl-beta-d-maltoside-for-protein-research-uo
https://www.goldbio.com/products/n-dodecyl-b-d-maltoside-ddm
https://www.biosynth.com/p/D-8823/69227-93-6-n-dodecyl-beta-d-maltoside
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-detergent-n-dodecyl-beta-d-maltoside-for-protein-research-uo
https://pmc.ncbi.nlm.nih.gov/articles/PMC4349990/
https://www.avantiresearch.com/en-gb/products/product/850520-n-dodecyl-d-maltoside-ddm
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-detergent-n-dodecyl-beta-d-maltoside-for-protein-research-uo
https://www.goldbio.com/products/n-dodecyl-b-d-maltoside-ddm
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-detergent-n-dodecyl-beta-d-maltoside-for-protein-research-uo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

References

Appearance

White to off-white

powder/crystalline solid.

[EIr71[81e110]

Molecular Formula C24H46011 [3][6][10][11][12]
Molecular Weight 510.6 g/mol [B1I8][11][12]
Melting Point 217-226 °C [BI[71[10][13]
Soluble in water (up to 100
mg/mL); also soluble in
. ethanol, DMSO, and DMF.[9]
Solubility [O][11][14][15][16]

[11][14][15][16] Sonication may
be required for complete

dissolution in water.[11]

Critical Micelle Concentration
(CMC)

0.16 - 0.19 mM in water.[1][11]
[17] The CMC can range from
100-600 pM.[18][19][20][21] It
decreases in the presence of
NaCl.[17][22]

[ a][L7]rs)ie)20]21][22]

Aggregation Number 78 - 149 [11][18][19][22]

Micellar Weight 50,000 - 72,000 Da [18][19][20][22]
[a]D2° = +46 = 2° (c=1in

Optical Rotation Water); [a]D?> = +47.7° (10 [10][11]

mg/ml in Methanol)

Chemical Properties
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Chemical Name

dodecyl 4-O-a-D-
glucopyranosyl-p3-D-

glucopyranoside

[16][23]

Synonyms

DDM, Lauryl Maltoside, n-
Dodecyl-B-D-maltopyranoside

[B1(13][16][19][22]

CAS Number

69227-93-6

[BI(6][11][13][19]

Purity

Typically =298% or 299%
(HPLC)

[6][9][10][20]

Stability

The solid form is stable for
years when stored at -20°C.
[16] Stock solutions are stable
for up to 3 months at 4°C.[18]
It is recommended not to store
agueous solutions for more
than one day.[16] The solid
material is hygroscopic.[13][15]

[13][15][16][18]

Incompatible Materials

Strong oxidizing agents.

[71013]

Hazardous Decomposition

Products

Carbon monoxide (CO),
Carbon dioxide (COz2).

[13]

Key Applications in Research

n-Dodecyl-B-D-maltoside is a premier detergent for the study of membrane proteins.[1] Its

gentle nature is crucial for extracting these proteins from their native lipid environment while

maintaining their structural integrity and biological function.[1][4] This makes DDM an

indispensable tool for various analytical techniques:

 Structural Biology: DDM is the most commonly used detergent for membrane protein

purification and crystallization.[24] A significant number of membrane protein structures

deposited in the Protein Data Bank were determined using DDM for solubilization.[4] It is
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highly valued in X-ray crystallography, cryo-electron microscopy (cryo-EM), and Nuclear
Magnetic Resonance (NMR) studies.[1][5][25]

e Enzyme Assays: DDM helps to stabilize and, in some cases, activate enzymes, making it
compatible with a wide range of functional assays where ionic detergents might interfere.[1]
[14]

» Protein Refolding: It can facilitate the refolding of denatured proteins, helping them regain
their native conformation and activity.[2][17][19]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)
using Fluorescence Spectroscopy

The CMC is a fundamental property of any detergent. It can be determined by observing a
sharp change in a physical property of the detergent solution. The fluorescence dye method is
highly sensitive and widely used.[26][27]

Principle: A fluorescent probe, such as Nile Red or Pyrene, exhibits different fluorescence
properties in polar (aqueous) versus non-polar (hydrophobic) environments.[26][27] Below the
CMC, the probe is in an aqueous environment. Above the CMC, the probe partitions into the
hydrophobic core of the newly formed micelles, causing a measurable shift in its fluorescence
emission spectrum or intensity.[26]

Materials:

n-Dodecyl-B-D-maltoside (DDM)

Fluorescent probe (e.g., Nile Red or Pyrene)

High-purity water

Spectrofluorometer

Volumetric flasks and cuvettes

Methodology:

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-detergent-n-dodecyl-beta-d-maltoside-for-protein-research-uo
https://www.avantiresearch.com/en-gb/products/product/850520-n-dodecyl-d-maltoside-ddm
https://www.semanticscholar.org/paper/Synthesis-of-uniformly-deuterated-(d39-DDM)-for-of-Hiruma-Shimizu-Kalverda/0504015667d6f123ff258556099753d5dd014cda
https://www.nbinno.com/article/other-organic-chemicals/choosing-the-right-detergent-n-dodecyl-beta-d-maltoside-for-protein-research-uo
https://www.medchemexpress.com/n-dodecyl-beta-d-maltoside.html
https://www.goldbio.com/products/n-dodecyl-b-d-maltoside-ddm
https://www.caymanchem.com/product/16494/n-dodecyl-beta-d-maltoside
https://agscientific.com/products/detergents/detergents-a-z/n-dodecyl-beta-d-maltopyranoside-1-g.html
http://www.mattersofmatter.eu/wp-content/uploads/2017/10/MOM_LessonPlan_CMC_Portugal_EN.pdf
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
http://www.mattersofmatter.eu/wp-content/uploads/2017/10/MOM_LessonPlan_CMC_Portugal_EN.pdf
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
http://www.mattersofmatter.eu/wp-content/uploads/2017/10/MOM_LessonPlan_CMC_Portugal_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Prepare a Stock Solution of the Fluorescent Probe: Dissolve the fluorescent probe in a
suitable organic solvent to create a concentrated stock solution.

e Prepare a Series of DDM Solutions: Create a series of aqueous solutions with varying
concentrations of DDM, spanning a range both below and above the expected CMC (e.g.,
from 0.01 mM to 1.0 mM).

o Add the Fluorescent Probe: To each DDM solution, add a small, constant aliquot of the probe
stock solution. The final concentration of the probe should be very low to avoid self-
guenching.

o Equilibration: Allow the solutions to equilibrate for a set period to ensure the probe has
partitioned appropriately.

o Fluorescence Measurement: Measure the fluorescence emission of each sample using a
spectrofluorometer.[26] For Nile Red, the wavelength range is typically 590 to 700 nm.[26]

o Data Analysis: Plot the fluorescence intensity (or the ratio of intensities at two different
wavelengths for probes like Pyrene) against the logarithm of the DDM concentration.[27]

o CMC Determination: The resulting plot will show two distinct linear regions. The point where
these two lines intersect corresponds to the CMC.[27]

Other Methods:

o Surface Tension Measurement: The surface tension of a detergent solution decreases as the
concentration increases until the CMC is reached, after which it remains relatively constant.
The CMC is the concentration at the inflection point of the surface tension vs. log
concentration curve.[27]

» Conductivity Measurement: For ionic detergents, the conductivity of the solution changes at
the CMC due to the lower mobility of micelles compared to free monomers. This method is
not suitable for non-ionic detergents like DDM.[27][28]

 Light Scattering: The intensity of scattered light increases significantly above the CMC due to
the formation of larger micellar aggregates.[28]
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Visualizations: Workflows and Concepts

The following diagrams illustrate key concepts and workflows related to the use of n-Dodecyl-3-
D-maltoside.
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Caption: Experimental workflow for membrane protein solubilization using DDM.
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Caption: Conceptual diagram of micelle formation at the Critical Micelle Concentration (CMC).
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Caption: Role of DDM in the structural analysis of a membrane receptor from a signaling
pathway.

Safety and Handling
n-Dodecyl-B-D-maltoside is classified as an irritant.[7][23][29]

e Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[23][29][30]

o Precautionary Measures: Avoid breathing dust.[23][30] Wash hands thoroughly after
handling.[23][29] Wear protective gloves, eye protection, and face protection.[29][30] Use in
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a well-ventilated area.[30]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[29][31] If on
skin, wash with plenty of soap and water.[29][31] If inhaled, move to fresh air.[29][31]

o Storage: Store in a tightly sealed container in a cool, dry place, typically at -20°C for long-
term stability.[3][7][16]

This product is intended for research use only and is not for human or veterinary use.[17][23] A
complete Safety Data Sheet (SDS) should be reviewed before use.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

